Cas no 62224-10-6 (Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-)

• Product name: Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
• CAS No: 62224-10-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• CID: 453705
• PubChem ID: 71388615

Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
• 3,5-bis(methoxymethyl)-4-methylbenzonitrile
• DTXSID30810674
• 62224-10-6

• Inchi： InChI=1S/C12H15NO2/c1-9-11(7-14-2)4-10(6-13)5-12(9)8-15-3/h4-5H,7-8H2,1-3H3
• InChI Key： HFCDGVRRSHPXLF-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1COC)C#N)COC

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 42.25